2-({[4-(4-methoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1,3-benzothiazole

• IUPAC Name: 2-[[4-(4-methoxyphenyl)-5-thiophen-2-yl-1,2,4-triazol-3-yl]sulfanylmethyl]-1,3-benzothiazole
• InChI: InChI=1S/C21H16N4OS3/c1-26-15-10-8-14(9-11-15)25-20(18-7-4-12-27-18)23-24-21(25)28-13-19-22-16-5-2-3-6-17(16)29-19/h2-12H,13H2,1H3
• InChI Key: KNNUWUGIIOQYBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SCC3=NC4=CC=CC=C4S3)C5=CC=CS5
• Molecular Formula: C21H16N4OS3
• Molecular Weight: 436.6 g/mol
• CAS No.: 637325-93-0

Description

This compound is a complex organic molecule that contains several functional groups, including a benzothiazole ring, a 1,2,4-triazole ring, a thiophene ring, and a methoxyphenyl group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine its structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the triazole ring might participate in reactions with electrophiles or nucleophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure. These properties could be predicted using computational chemistry methods or determined experimentally.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the target molecules it interacts with. Without specific studies, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research could focus on synthesizing this compound and studying its properties. It could also involve investigating its potential applications, for example in medicinal chemistry or materials science.